Cas no 2826-24-6 (2-[(4-bromophenyl)methylidene]propanedinitrile)

• Product Name: 2-[(4-bromophenyl)methylidene]propanedinitrile
• CAS No: 2826-24-6
• MF: C₁₀H₅BrN₂
• MW: 233.064100980759
• MDL: MFCD00176213
• CID: 269848
• PubChem ID: 219340
• Update Time: 2025-04-24

2-[(4-bromophenyl)methylidene]propanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromobenzylidene)malononitrile
• 2-[(4-Bromophenyl)methylene]malononitrile
• 2-[(4-bromophenyl)methylidene]propanedinitrile
• (4-bromobenzylidene)malononitrile
• (4-bromobenzylidene)propanedinitrile
• (4-bromophenylmethylene)malonodinitrile
• [(4-bromophenyl)methylene]methane-1,1-dicarbonitrile
• 2-[(4-bromophenyl)methylidene]malononitrile
• 4-bromo-1-(2,2-dicyanovinyl)benzene
• MYMFYWGVTXOLRG-UHFFFAOYSA-N
• F3146-0061
• Benzene, 1-bromo-4-(2,2-dicyanoethenyl)
• 9Y-0818
• 2826-24-6
• (P-BROMOBENZYLIDENE)MALONONITRILE
• NSC-532
• AKOS000499237
• MFCD00176213
• J-505908
• SCHEMBL9591757
• [(4-Bromophenyl)methylidene]propanedinitrile
• NSC637331
• NSC 532
• 2-(4-Bromobenzylidene)malononitrile #
• NSC-637331
• DTXSID70277040
• CS-0110446
• Z44300008
• 2-[(4-bromophenyl)methylene]propanedinitrile
• NSC532
• CAA82624
• 2-(4-Bromo-benzylidene)-malononitrile
• G70298
• STL069568

• MDL： MFCD00176213
• Inchi： 1S/C10H5BrN2/c11-10-3-1-8(2-4-10)5-9(6-12)7-13/h1-5H
• InChI Key： MYMFYWGVTXOLRG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(/C=C(\C#N)/C#N)=CC=1

Computed Properties

• Exact Mass: 231.96400
• Monoisotopic Mass: 231.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Melting Point: 160-162°
• PSA: 47.58000
• LogP: 2.87966

2-[(4-bromophenyl)methylidene]propanedinitrile Security Information

• HazardClass：IRRITANT

Additional information on 2-[(4-bromophenyl)methylidene]propanedinitrile

Introduction to 2-(4-Bromobenzylidene)malononitrile (CAS No. 2826-24-6)

The compound 2-(4-Bromobenzylidene)malononitrile, identified by the CAS registry number CAS No. 2826-24-6, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in advanced chemical synthesis and its contribution to the development of novel materials.

The molecular structure of 2-(4-Bromobenzylidene)malononitrile consists of a malononitrile backbone with a substituted benzylidene group. This arrangement imparts distinctive electronic and steric properties, making it a versatile building block in organic synthesis. Researchers have explored its reactivity under different conditions, revealing its potential as an intermediate in the synthesis of complex molecules.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of CAS No. 2826-24-6. These studies have provided insights into its bonding characteristics and reactivity patterns, which are crucial for designing efficient synthetic pathways. The compound's ability to undergo various transformations, such as cyclization and condensation reactions, has been extensively documented in recent literature.

In terms of applications, 2-(4-Bromobenzylidene)malononitrile has shown promise in the field of materials science, particularly in the development of advanced polymers and coatings. Its unique properties make it a candidate for applications requiring high thermal stability and mechanical strength.

The synthesis of CAS No. 2826-24-6 involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent optimizations in synthetic protocols have improved the yield and purity of the compound, making it more accessible for large-scale production.

In conclusion, 2-(4-Bromobenzylidene)malononitrile (CAS No. 2826-24-6) stands as a pivotal molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance in contemporary chemical research.